Cas no 2418667-20-4 (N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide)

• Product Name: N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide
• CAS No: 2418667-20-4
• MF: C₁₃H₁₃F₃N₄O
• MW: 298.263732671738
• CID: 6214433
• PubChem ID: 145907758
• Update Time: 2025-07-17

N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide
• 2418667-20-4
• EN300-26689401

• Inchi： 1S/C13H13F3N4O/c14-13(15,16)11-18-9(8-3-1-2-6-20(8)11)10(21)19-12(7-17)4-5-12/h1-6H2,(H,19,21)
• InChI Key： SZZCYISBZQNRFK-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(NC2(C#N)CC2)=O)=C2CCCCN21)(F)F

Computed Properties

• Exact Mass: 298.10414554g/mol
• Monoisotopic Mass: 298.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide

Comprehensive Analysis of N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide (CAS No. 2418667-20-4)

The compound N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide (CAS No. 2418667-20-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This imidazo[1,5-a]pyridine derivative is characterized by the presence of a trifluoromethyl group and a cyanocyclopropyl moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a small molecule inhibitor and its interactions with biological targets.

In the context of current trends, the demand for novel heterocyclic compounds like N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's CAS No. 2418667-20-4 is frequently searched in academic databases and patent literature, reflecting its relevance in targeted therapy development. Its imidazo[1,5-a]pyridine core is known for its versatility in binding to various enzymes and receptors, making it a promising candidate for kinase inhibition studies.

One of the key advantages of this compound lies in its trifluoromethyl group, which enhances metabolic stability and lipophilicity—a critical factor in optimizing bioavailability and drug-like properties. The cyanocyclopropyl substituent further modulates its electronic and steric profile, enabling selective interactions with biological targets. These features align with the growing focus on structure-activity relationship (SAR) studies in modern pharmacology.

From a synthetic perspective, N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide exemplifies the innovative use of multicomponent reactions and catalyzed cyclizations in organic chemistry. Researchers often explore its scalable synthesis routes to ensure reproducibility for industrial applications. The compound's CAS No. 2418667-20-4 is also linked to patents describing its utility in central nervous system (CNS) disorders and inflammatory diseases, highlighting its therapeutic potential.

In conclusion, N-(1-cyanocyclopropyl)-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxamide represents a compelling case study in the intersection of chemical innovation and biomedical research. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs, particularly in the era of precision medicine and personalized therapeutics. As interest in imidazo[1,5-a]pyridine derivatives continues to grow, this compound is poised to remain a focal point in both academic and industrial settings.